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Compound of Interest

Compound Name: cis-3-Methyl-4-octanolide

Cat. No.: B8817999

This technical guide provides a comprehensive overview of cis-3-Methyl-4-octanolide, a
significant flavor and fragrance compound. It is intended for researchers, scientists, and
professionals in drug development and chemical analysis, offering detailed information on its
chemical identifiers, physical and chemical properties, synthesis protocols, and analytical
methodologies.

Chemical Identifiers

cis-3-Methyl-4-octanolide, also widely known as whisky lactone or quercus lactone, is a
naturally occurring lactone.[1][2] It is a key component responsible for the characteristic aroma
of whisky and other spirits aged in oak barrels.[1] This compound exists as two enantiomers:
(3R,4R) and (3S,4S). The racemic mixture and the individual sterecisomers are identified by
distinct CAS numbers and other chemical identifiers.
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Racemic cis-3-

(3S,4S)-(-)-cis-3-

(3R,4R)-(+)-cis-3-

Identifier Methyl-4- Methyl-4- Methyl-4-
octanolide octanolide octanolide
CAS Number 39212-23-2[1] 80041-00-5[1] 55013-32-6[1]
PubChem CID 62900 11094871 41285[1]
ChemSpider ID N/A 9270013 37679[1]
UNII HKX8Y5BUAO[1] DR7KRE2AJV[1] 093PZ85MTG[1]
INChI=1S/C9H1602/c INChI=1S/C9H1602/c
INChI=1S/C9H1602/c
1-3-4-5-8-7(2)6- 1-3-4-5-8-7(2)6-
1-3-4-5-8-7(2)6-
InChl 9(10)11-8/h7-8H,3- 9(10)11-8/h7-8H,3-
9(10)11-8/h7-8H,3-
6H2,1- 6H2,1-
6H2,1-2H3/t7-,8-
2H3/t7-,8-/m0/s1[1] 2H3/t7-,8-/m1/s1[1]
SMILES CCCCC1C(C)CC(=0) CCCC[C@@H]1OC(= CCCCC[C@H]10C(=
o1 O)C[C@@H]1C[1] O)C[C@H]1C[1]

Physicochemical Properties

cis-3-Methyl-4-octanolide is a colorless liquid with a characteristic sweet, coconut-like, and

woody aroma.[3] Its physical and chemical properties are summarized in the table below.
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Property

Value

Molecular Formula

CoH1602

Molar Mass 156.22 g/mol [4]
Boiling Point 93-94 °C at 5 mm Hg[5]
Density 0.952 g/mL at 25 °CJ[5]

Refractive Index

n20/D 1.4454[5]

Vapor Pressure

0.027 mmHg at 25 °CJ[3]

Flash Point

>230 °F (>110 °C)[3]

Solubility

Soluble in hexane (>50%); sparingly soluble in
water (<0.1%)[3]

Taste Threshold

0.5 ppm: woody, coumarinic, coconut, lactonic,

creamy, and nutty with a toasted nuance.[5]

Synthesis Protocols

Several synthetic routes to cis-3-Methyl-4-octanolide have been developed, including

enantioselective methods and the conversion from its trans-isomer. A general approach for the

enantioselective synthesis of 3,y-cis-disubstituted y-lactones involves an Evans asymmetric

aldolization as the key step.[6]

A representative method for producing cis-whisky lactone involves a three-step process starting

from the corresponding trans-isomer:[7]

o Hydrolysis and Alkylation of trans-whisky lactone: The lactone ring of the trans-isomer, for

example, (3S,4R)-3-methyl-4-octanolide, is hydrolyzed. An alkyl group is then added to the

hydrolyzed intermediate to form a 3,4-trans compound.[7]

 Inversion of Stereochemistry: The resulting 3,4-trans compound is reacted with an acyl

compound in the presence of triphenylphosphine and an azodicarboxylate (a Mitsunobu

reaction). This step inverts the stereochemistry at the 4-position, yielding a 3,4-cis

compound.[7]
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e Lactonization: The 3,4-cis compound is then treated with an acid, such as a mineral acid
(e.g., hydrochloric acid, sulfuric acid) or an organic acid (e.g., p-toluenesulfonic acid), to
induce lactonization and form the final cis-3-Methyl-4-octanolide.[7]

The following diagram illustrates this synthetic workflow:

Synthesis of cis-3-Methyl-4-octanolide

Intermediate 1

‘ 3,4-trans-hydroxy ester '

Intermediate 2 Final Product

\ Acid-catalyzed
te Lactonization cis-3-Methyl-4-octanolide

Mitsunobu Reaction
Stereochemical Inversion

Hydrolysis &
Alkylation

Starting Material
trans-3-Methyl-4-octanolide

Click to download full resolution via product page

A representative synthetic workflow for cis-3-Methyl-4-octanolide.

Analytical Methodologies

The characterization and quantification of cis-3-Methyl-4-octanolide in various matrices, such
as alcoholic beverages, are typically performed using chromatographic and spectroscopic
techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile
compounds like whisky lactone. In the analysis of beverages, headspace solid-phase
microextraction (HS-SPME) is often employed for sample preparation to extract and
concentrate the volatile analytes before their introduction into the GC-MS system.[8] The mass
spectrum of cis-3-Methyl-4-octanolide shows characteristic fragmentation patterns that allow
for its unambiguous identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is an essential tool for the structural elucidation of cis-3-Methyl-4-
octanolide. *H-NMR spectroscopy provides information about the chemical environment of the
hydrogen atoms in the molecule, which helps in confirming the cis stereochemistry. The
reported *H-NMR data for cis-whisky lactone in CDCls is as follows: 4 0.92 (3H, t, J = 7.0 Hz),
1.02 (3H, d, J =6.9 Hz), 1.20 - 1.75 (6H, m), 2.20 (1H, dd, J = 3.8 and 16.8 Hz), 2.51 — 2.64
(1H, m), 2.70 (1H, dd, J = 7.8 and 16.8 Hz), and 4.25 (1H, m).[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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